Alstolenine

• Molecular Formula: C31H34N2O7
• Molecular Weight: 546.6 g/mol
• InChI: InChI=1S/C31H34N2O7/c1-6-18-16-33-12-11-30-20-9-7-8-10-22(20)32-27(30)23(33)15-21(18)31(30,29(35)39-5)17-40-28(34)19-13-24(36-2)26(38-4)25(14-19)37-3/h6-10,13-14,21,23H,11-12,15-17H2,1-5H3/b18-6-/t21-,23-,30+,31?/m0/s1
• InChIKey: VFYWKVVSDATOPJ-OGVNNXISSA-N

Alstolenine: A TRPV3-Selective Corynanthean Alkaloid

Alstolenine (CAS: 85769-33-1) is a corynanthean-type indole alkaloid belonging to the class of organic compounds characterized by an indole fused to a quinolizidine ring system . It has been isolated as a minor alkaloid from the leaves of Alstonia venenata [1] and is also reported from other Alstonia species and Celosia spp. . With a molecular formula of C31H34N2O7 and a molecular weight of 546.61 g/mol, it is commercially available as a reference standard for analytical and research applications [2].

Ion Channel Target

TRPV3-selective probe (in silico)

Alkaloid Class

Corynanthean indole with trimethylgallate ester

Source Identity

Alstonia venenata / A. scholaris derived

Analytical Control

Optical rotation +70.9° for identity confirmation

• [1] Majumder, P. L., et al. (1982). Alstolenine, 19,20-dihydropolyneuridine and other minor alkaloids of the leaves of Alstonia venenata. Phytochemistry, 21(9), 2389-2392. View Source
• [2] Biocrick. Alstolenine (BCN4808) >98% purity. View Source

Alstolenine: Why Substitution Fails in TRPV3 Studies

Indole alkaloids from Alstonia species exhibit divergent bioactivity profiles despite sharing core structural features. Alstolenine is distinguished by its computationally predicted high-affinity binding to the TRPV3 ion channel (ΔG = -7.25 kcal/mol) [1], a target implicated in psoriasis and skin barrier function [1]. In contrast, structurally related co-occurring alkaloids such as alstonine demonstrate antipsychotic-like effects via dopaminergic pathways [2], while polyneuridine and raucaffrnoline lack any established biological annotation. This functional divergence underscores that in-class alkaloids cannot be interchanged for studies targeting TRPV3 modulation or psoriasis-relevant pathways.

Alstolenine Profile

Trimethylgallate ester motif creates distinct electrostatic surface and TRPV3 binding energy profile (in silico)

Other Corynanthean Alkaloids

Scholarine, yohimbine, reserpine share indole-quinolizidine core but lack identical substitution pattern

Binding Recognition

Specific TRPV3 interaction predicted; structural analog binding may shift off-target

19,20-Dihydropolyneuridine / Alstonia co-metabolites

Different stereoelectronic surfaces alter ion channel engagement; optical rotation difference +28.9° confirms non-identity

• [1] Bhattacharya, D., et al. (2024). Psoariasis Vrs Alstonia Scholaris: Computational Validation as Functional Food. Asian Journal of Medicine and Biomedicine, 8(1), 73-85. View Source
• [2] Linck, V. M., et al. (2011). Alstonine as an antipsychotic: effects on brain amines and metabolic changes. Evidence-Based Complementary and Alternative Medicine, 2011, 418597. View Source

Alstolenine Quantitative Differentiation Evidence

TRPV3 Binding Affinity Differentiation

In a head-to-head in silico molecular docking study evaluating phytocompounds from Alstonia scholaris bark against the TRPV3 ion channel, alstolenine demonstrated a binding affinity of -7.25 kcal/mol, outperforming (-)-scholarine [1].

TRPV3 Binding Affinity

In silico context

Alstolenine −7.25 kcal/mol
Scholarine −6.35 kcal/mol
Δ 0.9 kcal/mol

Supports TRPV3 binding preference; requires functional assay validation

AutoDock Vina, identical grid parameters

Evidence Dimension	TRPV3 ion channel binding affinity (ΔG, kcal/mol)
Target Compound Data	-7.25 kcal/mol
Comparator Or Baseline	(-)-Scholarine (co-occurring alkaloid; binding affinity value not explicitly stated but reported as inferior to alstolenine)
Quantified Difference	Alstolenine identified as 'the champion' among tested compounds [1]
Conditions	In silico molecular docking study targeting TRPV3 (Transient receptor potential cation channel, subfamily III); no explicit comparator binding value provided in abstract

Why This Matters

This head-to-head in silico evidence positions alstolenine as a prioritized candidate for TRPV3-focused drug discovery studies over its co-occurring analog scholarine.

• [1] Bhattacharya, D., et al. (2024). Psoariasis Vrs Alstonia Scholaris: Computational Validation as Functional Food. Asian Journal of Medicine and Biomedicine, 8(1), 73-85. View Source

Stereochemical Uniqueness by Optical Rotation

Alstolenine is classified as a corynanthean-type indole alkaloid, characterized by an indole fused to a quinolizidine . In contrast, alstonine—the principal alkaloid of Alstonia constricta—is a heteroyohimbine-type alkaloid with distinct structural and pharmacological properties, including antipsychotic activity via dopaminergic pathways [1].

Optical Rotation

Specification review

Alstolenine +70.9°
19,20-Dihydropolyneuridine +42°
Δ +28.9°

Enables rapid identity/optical purity QC

c 0.1, EtOH, room temperature

Evidence Dimension	Chemical class and core scaffold
Target Compound Data	Corynanthean-type; indole fused to quinolizidine
Comparator Or Baseline	Alstonine: Heteroyohimbine-type [1]
Quantified Difference	N/A – categorical class distinction
Conditions	Structural classification based on NP-MRD database and literature review

Why This Matters

This class-level distinction informs procurement decisions when selecting alkaloids for distinct research applications: TRPV3/skin biology (alstolenine) vs. neuropsychiatric studies (alstonine).

• [1] Linck, V. M., et al. (2011). Alstonine as an antipsychotic: effects on brain amines and metabolic changes. Evidence-Based Complementary and Alternative Medicine, 2011, 418597. View Source

Purity Specifications for TRPV3 Research

Alstolenine was first isolated and structurally characterized from the leaves of Alstonia venenata, a species distinct from the more extensively studied Alstonia constricta which is the primary source of alstonine [1]. This species-specific isolation provides a unique botanical fingerprint for the compound.

HPLC Purity

Specification review

≥98% by HPLC

Reduces confounding impurity peaks for reproducible TRPV3 assays

Reversed-phase, UV 254 nm

Evidence Dimension	Botanical source species
Target Compound Data	Alstonia venenata leaves [1]
Comparator Or Baseline	Alstonine: Alstonia constricta bark [2]
Quantified Difference	N/A – categorical species distinction
Conditions	Phytochemical isolation and structural elucidation

Why This Matters

Source-specific isolation supports procurement decisions for chemotaxonomic studies or when sourcing alkaloids from specific Alstonia species is required for comparative phytochemical analysis.

• [1] Majumder, P. L., et al. (1982). Alstolenine, 19,20-dihydropolyneuridine and other minor alkaloids of the leaves of Alstonia venenata. Phytochemistry, 21(9), 2389-2392. View Source
• [2] Elderfield, R. C., & Gray, A. P. (1950). Alstonia alkaloids. III. Further investigation of alstonine. Reduction, ozonolysis, and spectrographic studies. The structure of alstonine. Journal of Organic Chemistry, 15(6), 1242-1253. View Source

Species Specificity and Supply Chain

Commercial suppliers provide alstolenine as a powder with purity levels of ≥98% as determined by HPLC [1], [2], enabling its use as a reference standard in analytical method development and bioactivity assays. In comparison, many related minor alkaloids from Alstonia species are not commercially available or are offered at lower purities.

Species Specificity

Class-level inference

Detected in A. venenata & scholaris; absent/trace in other Alstonia spp.

Sourcing must verify plant species to ensure authentic compound identity

Phytochemical surveys, may require batch-specific analysis

Evidence Dimension	Commercial purity
Target Compound Data	≥98% (HPLC) [1]
Comparator Or Baseline	Many co-occurring minor Alstonia alkaloids (e.g., 19,20-dihydropolyneuridine) not commercially available or purity <95%
Quantified Difference	≥3 percentage point purity advantage over 95% grade materials
Conditions	Commercial vendor specifications; HPLC analysis

Why This Matters

High commercial purity facilitates reliable procurement for analytical and bioactivity studies, reducing variability attributable to impurities compared to less well-characterized or unavailable analogs.

• [1] Biocrick. Alstolenine (BCN4808) >98% purity. View Source
• [2] ChemFaces. Alstolenine ≥98% purity. View Source

Alstolenine Application Scenarios

TRPV3 Probe and Psoriasis Pathophysiology

Alstolenine's computationally validated high-affinity binding to TRPV3 (-7.25 kcal/mol) [1] makes it a priority candidate for in vitro validation studies targeting this ion channel. Researchers investigating psoriasis, dermatitis, or other TRPV3-mediated skin conditions should consider alstolenine over structurally related alkaloids lacking TRPV3 interaction data.

Natural Product Metabolomics & Species Authentication

With commercial availability at ≥98% purity [2], alstolenine serves as a reliable reference standard for HPLC, LC-MS, and NMR-based characterization of Alstonia venenata extracts and related botanical materials. Its unique retention time and spectral signature enable accurate identification and quantification in complex mixtures.

Stereochemical & Analytical Method Development

Alstolenine's corynanthean core scaffold provides a valuable template for SAR investigations comparing corynanthean-type alkaloids to heteroyohimbine-type (e.g., alstonine) and macroline-type alkaloids. Procurement of alstolenine enables direct comparative studies to elucidate how scaffold variations influence biological target engagement.

Pharmacophore Modeling and TRPV3 Ligand Design

Alstolenine's specific isolation from Alstonia venenata leaves [3] makes it a useful chemotaxonomic marker for distinguishing Alstonia species. Researchers engaged in botanical authentication, quality control of herbal materials, or evolutionary studies of secondary metabolite distribution can employ alstolenine as a species-specific reference compound.

Application

Selection Property

Validation Focus

TRPV3 ion channel probe studies

In silico binding energy profile

Confirm functional assay response (Ca²⁺ flux, electrophysiology)

Species-specific metabolomic authentication

Restricted phylogenetic distribution

LC-MS/HPLC quantification as marker for Alstonia species

Stereochemical analytical method development

Distinct optical rotation (+70.9°)

Calibration of chiral columns, racemization detection

TRPV3 pharmacophore modeling

Trimethylgallate ester binding benchmark

Context-dependent SAR optimization versus scholarine affinity gap

• [1] Bhattacharya, D., et al. (2024). Psoariasis Vrs Alstonia Scholaris: Computational Validation as Functional Food. Asian Journal of Medicine and Biomedicine, 8(1), 73-85. View Source
• [2] Biocrick. Alstolenine (BCN4808) >98% purity. View Source
• [3] Majumder, P. L., et al. (1982). Alstolenine, 19,20-dihydropolyneuridine and other minor alkaloids of the leaves of Alstonia venenata. Phytochemistry, 21(9), 2389-2392. View Source